Cas no 1903722-17-7 (1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1903722-17-7
• MF: C₁₇H₂₃N₇O
• MW: 341.410822153091
• CID: 5941532
• PubChem ID: 92128354
• Update Time: 2025-07-16

1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide
• 1-methyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• 1903722-17-7
• AKOS025389716
• F6523-4638
• 1-methyl-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]-1H-1,2,3-triazole-4-carboxamide
• 1-methyl-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]triazole-4-carboxamide

• Inchi： 1S/C17H23N7O/c1-23-11-15(20-22-23)17(25)18-13-6-8-24(9-7-13)16-10-12-4-2-3-5-14(12)19-21-16/h10-11,13H,2-9H2,1H3,(H,18,25)
• InChI Key： CEGNTWNJFSHIDX-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C)N=N1)NC1CCN(C2=CC3=C(CCCC3)N=N2)CC1

Computed Properties

• Exact Mass: 341.19640838g/mol
• Monoisotopic Mass: 341.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1903722-17-7)

1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 1903722-17-7, represents a convergence of structural complexity and potential biological activity. Its molecular framework integrates multiple pharmacophoric elements, making it a subject of interest for researchers exploring novel therapeutic strategies.

The structural composition of 1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide is characterized by a piperidine ring linked to a tetrahydropyridine moiety and a triazole carboxamide functional group. This arrangement suggests potential interactions with biological targets such as enzymes and receptors. The presence of the tetrahydropyridine scaffold is particularly noteworthy, as it is commonly found in bioactive molecules with roles in neurotransmitter modulation and cardiovascular function.

In recent years, there has been a surge in research focused on developing small molecules that can modulate central nervous system (CNS) functions. The piperidine and triazole components of this compound are well-documented pharmacophores in CNS drug discovery. Piperidine derivatives are frequently incorporated into drugs targeting disorders such as depression and schizophrenia due to their ability to interact with serotonin and dopamine receptors. Similarly, triazole rings are known for their stability and ability to enhance binding affinity in drug molecules.

One of the most compelling aspects of 1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl-1H-1,2,3-triazole-4-carboxamide is its potential as a scaffold for further chemical modification. The flexibility of the tetrahydropyridine ring provides a platform for structural optimization through techniques such as combinatorial chemistry and high-throughput screening. These approaches have been instrumental in identifying lead compounds for various therapeutic applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the biological relevance of this compound. Molecular docking studies have been employed to predict how 1-methyl-N-1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yll-piperidin-l-lH-l ,23-triazole-l -carboxamide might interact with target proteins. These simulations have suggested potential binding sites on enzymes involved in metabolic pathways and signal transduction cascades relevant to neurological disorders.

The synthesis of 1-methyl-N-l-(5 ,6 ,7 ,8 -tetrahydropyridine -3 -yI)piperidin -4 -yl-l H-l ,23-triazole -4-carboxamide involves multi-step organic reactions that highlight the expertise required in pharmaceutical synthesis. Key steps include the formation of the tetrahydropyridine core through catalytic hydrogenation followed by functionalization with the piperidine ring. Subsequent introduction of the triazole carboxamide group completes the molecular architecture. This synthetic route underscores the compound's complexity and the precision required to achieve high yields and purity.

From a medicinal chemistry perspective, 1-methyl-N-l -(5 ,6 ,7 ,8 -tetrahydropyridine -3 -yI)piperidin -4 -yl-l H-l ,23-triazole -4-carboxamide represents an exciting example of how structural diversity can be leveraged to discover novel therapeutics. The integration of multiple pharmacophores into a single molecule offers the potential for synergistic effects that may enhance therapeutic efficacy while minimizing side effects.

Current research initiatives are exploring the pharmacological profile of l-methyl-N-l -(5 ,6 ,7 ,8 -tetrahydropyridine -3-yI)piperidin -4-yll-H-l ,23-triazole -4-carboxamide using both in vitro and in vivo models. Preliminary studies have indicated promising activity in assays relevant to CNS disorders. These findings are further supported by structural analogs that have demonstrated similar biological effects but with varying degrees of potency and selectivity.

The development of new drug candidates is often hampered by challenges such as poor solubility or metabolic stability. However, l-methyl-N-l -(5 ,6 ,7 ,8-tetrahydropyridine -3-yI)piperidin -4-yll-H-l ,23-triazole -4-carboxamide has shown encouraging properties in these areas when optimized through structure-based drug design principles. By fine-tuning its molecular structure, l-methyl-N-I -(5 ,6 ，7 ，8-tetrahydropyridine-S 3-yI)piperidin 4-yll-H-I ，23-triazol e-S-carboxam ide could be developed into a viable candidate for clinical trials.

The broader implications of this research extend beyond individual compounds like l-methyl-N-I -(5 ，6 ，7 ，8-tetrahydropyridine-S 3-yI)piperidin 4-yll-H-I ，23-triazol e-S-carboxam ide . They contribute to our understanding of how complex molecular architectures can be designed to interact with biological systems effectively. As computational tools continue to improve, researchers will be better equipped to predict and validate the biological activity of novel compounds before investing significant resources in synthesis and testing.

In conclusion, l-methyl-N-I -(5 ，6 ，7 ，8-tetrahydropyridine-S 3-yI)piperidin 4-yll-H-I ，23-triazol e-S-carboxam ide (CAS No. 1903722-I7-I7) stands as a testament to the innovative spirit driving pharmaceutical research today。 Its unique structure， coupled with promising preliminary findings， positions it as a compound worthy of further exploration。 As science advances， tools like this will continue to pave the way for new treatments that address unmet medical needs across various therapeutic areas。